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Compound of Interest

Compound Name:
4-Propyl-5-pyrimidinecarboxylic

acid

CAS No.: 1250812-18-0

Cat. No.: B037198

Get Quote

Executive Summary & Pharmacophore Intelligence
4-Propyl-5-pyrimidinecarboxylic acid represents a specialized "bifunctional" pharmacophore.

[1] Unlike simple benzoic acid bioisosteres, this scaffold offers a unique combination of

electronic deficiency (via the pyrimidine ring) and directed lipophilicity (via the C4-propyl chain).

[1]

Why This Scaffold?
Bioisosteric Utility: The pyrimidine-5-carboxylic acid moiety serves as a bioisostere for

nicotinic acid and benzoic acid.[1] The nitrogen atoms in the ring reduce the overall pKa of

the carboxylic acid compared to benzoic acid, often improving solubility at physiological pH.

Hydrophobic Pocket Targeting: The 4-propyl group is not merely a spacer; it is a critical

"anchor" designed to occupy hydrophobic sub-pockets (e.g., the ATP-binding cleft in kinases

or the orthosteric site in Adenosine A3 receptors).[1]
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Metabolic Stability: Pyrimidine rings are generally more resistant to oxidative metabolism

(CYP450) than electron-rich phenyl rings.[1]

Structural Logic
Feature Function in Drug Design

5-COOH

Vector: Primary attachment point for

amides/heterocycles.[1][2] Directs H-bond

interactions.[1]

Pyrimidine Ring

Electronic Modulator: Electron-deficient

-system reduces metabolic liability; N-atoms act

as H-bond acceptors.

4-Propyl Chain

Lipophilic Anchor: Adds ~1.5 LogP units; fills

sterically defined hydrophobic pockets (e.g.,

Val/Leu/Ile rich regions).[1]

Experimental Protocols
Protocol A: High-Efficiency Amide Coupling (Library
Synthesis)
Objective: To synthesize a library of bioactive amides using 4-Propyl-5-pyrimidinecarboxylic
acid as the core scaffold. Rationale: The electron-deficient nature of the pyrimidine ring can

make the carboxylic acid less reactive toward standard coupling agents.[1] This protocol uses

HATU/HOAt to prevent racemization (if chiral amines are used) and ensure high yields.

Materials
Substrate: 4-Propyl-5-pyrimidinecarboxylic acid (1.0 equiv)

Amine Partner: Primary or secondary amine (1.1 equiv)[1]

Coupling Agent: HATU (1.2 equiv)[1]

Additive: HOAt (1.2 equiv) - Crucial for sterically hindered amines.[1]
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Base: DIPEA (3.0 equiv)[1]

Solvent: Anhydrous DMF or DMAc.

Step-by-Step Methodology
Activation:

Dissolve 4-Propyl-5-pyrimidinecarboxylic acid (0.5 mmol) in anhydrous DMF (2.0 mL)

under

atmosphere.

Add DIPEA (1.5 mmol, 261 µL) followed by HATU (0.6 mmol, 228 mg).

Critical Step: Stir at room temperature for 15 minutes. A color change (often to

yellow/orange) indicates formation of the active ester.[1]

Coupling:

Add the amine partner (0.55 mmol) in one portion.

Stir the reaction at 40°C for 4–6 hours. (Slight heating overcomes the lower nucleophilicity

of the amine if the pyrimidine ring causes steric hindrance).

Work-up (Self-Validating):

Dilute with EtOAc (20 mL) and wash with saturated

(2 x 10 mL) to remove unreacted acid and HOAt.[1]

Wash with 5% LiCl solution (to remove DMF).[1]

Dry over

, filter, and concentrate.

Purification:
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Flash chromatography (Gradient: 0-10% MeOH in DCM).[1] Pyrimidine amides typically

elute later than phenyl analogs due to ring nitrogen polarity.

Protocol B: Physicochemical Profiling (LogD & pKa)
Objective: To validate the "Lipophilic Anchor" hypothesis of the propyl group.

Sample Prep: Dissolve 1 mg of the synthesized amide in 100 µL DMSO.

LogD

Determination:

Use a miniaturized shake-flask method (Octanol/PBS pH 7.4).[1]

Expectation: The 4-propyl group should increase LogD by approximately 1.2–1.5 units

compared to the 4-methyl analog.[1]

Solubility Check:

Measure thermodynamic solubility in PBS (pH 7.4) after 24h equilibration.

Pass Criteria:

. If

, the propyl group may be too lipophilic, requiring polar modifications on the amine side.

Strategic Application: Adenosine Receptor
Antagonist Design
The 4-propyl-5-pyrimidine scaffold is structurally homologous to potent Adenosine A3 Receptor

antagonists (e.g., MRS series).[1]

Design Workflow
The following diagram illustrates the logical flow of using this scaffold to transition from a

"Fragment" to a "Lead Candidate."
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Figure 1: Iterative drug design cycle utilizing the 4-propyl-pyrimidine scaffold.

Mechanistic Insight
In A3 receptor antagonists, the 4-propyl group typically sits in a hydrophobic pocket defined by

residues such as Leu264 and Val169.[1] The pyrimidine nitrogens often do not participate in

direct H-bonding but serve to electronically tune the acidity of the attached amide proton,

enhancing its H-bond donor capability toward residues like Asn250.[1]

Analytical Reference Data
When characterizing derivatives of 4-Propyl-5-pyrimidinecarboxylic acid, use the following

reference shifts to validate the integrity of the core ring.

Table 1: Expected NMR Shifts (DMSO-d6) | Position | Atom | Expected Shift (

ppm) | Multiplicity | Notes | | :--- | :--- | :--- | :--- | :--- | | C2 |

| 9.10 – 9.30 | Singlet | Highly deshielded due to two flanking nitrogens.[1] | | C6 |

| 8.90 – 9.10 | Singlet | Diagnostic for 5-substituted pyrimidines.[1] | | Propyl

|

| 2.90 – 3.10 | Triplet | Benzylic-like position; shift confirms attachment to ring.[1] | | Propyl

|

| 1.60 – 1.80 | Multiplet | - | | Propyl

|
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| 0.90 – 1.00 | Triplet | Methyl terminus.[1] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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